Cas no 2228618-43-5 (1-(2-bromoethyl)-3-chloro-2-methoxybenzene)

• Product Name: 1-(2-bromoethyl)-3-chloro-2-methoxybenzene
• CAS No: 2228618-43-5
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6547559
• PubChem ID: 156777599
• Update Time: 2025-06-08

1-(2-bromoethyl)-3-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-3-chloro-2-methoxybenzene
• 2228618-43-5
• EN300-1907371
• SCHEMBL23881811

• Inchi： 1S/C9H10BrClO/c1-12-9-7(5-6-10)3-2-4-8(9)11/h2-4H,5-6H2,1H3
• InChI Key： VEDZWRQWLOHRGD-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=C(C=1OC)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-bromoethyl)-3-chloro-2-methoxybenzene

Comprehensive Overview of 1-(2-bromoethyl)-3-chloro-2-methoxybenzene (CAS No. 2228618-43-5)

1-(2-bromoethyl)-3-chloro-2-methoxybenzene (CAS No. 2228618-43-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring a bromoethyl group, a chloro substituent, and a methoxy moiety, is widely utilized in synthetic chemistry for the development of novel materials and bioactive molecules. Its versatility and reactivity make it a valuable building block in organic synthesis.

In recent years, the demand for 1-(2-bromoethyl)-3-chloro-2-methoxybenzene has surged due to its applications in the synthesis of advanced intermediates for drug discovery. Researchers are particularly interested in its potential to act as a precursor for heterocyclic compounds, which are pivotal in the development of new therapeutics. The compound's CAS No. 2228618-43-5 is frequently searched in academic and industrial databases, reflecting its growing importance in the chemical community.

The synthesis of 1-(2-bromoethyl)-3-chloro-2-methoxybenzene involves multi-step organic reactions, including halogenation and etherification processes. Its bromoethyl group provides a reactive site for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability aligns with the current trend in green chemistry, where researchers seek sustainable and efficient synthetic routes to minimize environmental impact.

One of the most discussed topics in the context of CAS No. 2228618-43-5 is its role in catalysis and material science. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, has made it a subject of interest for developing high-performance polymers and electronic materials. These applications are particularly relevant in the era of renewable energy and smart materials, where innovation is driven by the need for sustainable solutions.

From a commercial perspective, 1-(2-bromoethyl)-3-chloro-2-methoxybenzene is available in high purity grades to meet the stringent requirements of research and industrial applications. Suppliers often highlight its stability and solubility in common organic solvents, which are critical factors for laboratory and scale-up processes. The compound's CAS No. 2228618-43-5 is also a key identifier in regulatory and safety documentation, ensuring compliance with global chemical standards.

In conclusion, 1-(2-bromoethyl)-3-chloro-2-methoxybenzene (CAS No. 2228618-43-5) represents a cornerstone in modern synthetic chemistry. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its significance in addressing contemporary challenges in science and technology. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical innovation.